Cas no 898644-17-2 (N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide)

• Product Name: N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide
• CAS No: 898644-17-2
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 6198865
• PubChem ID: 15943640
• Update Time: 2025-06-08

N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide
• N-(4-ethoxyphenyl)-3-(1,2,4-triazol-1-yl)butanamide
• F3238-0050
• AKOS024481097
• AP-124/43383679
• 898644-17-2

• Inchi： 1S/C14H18N4O2/c1-3-20-13-6-4-12(5-7-13)17-14(19)8-11(2)18-10-15-9-16-18/h4-7,9-11H,3,8H2,1-2H3,(H,17,19)
• InChI Key： ICFVZNZRIGGNMX-UHFFFAOYSA-N
• SMILES： O=C(CC(C)N1C=NC=N1)NC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 274.14297583g/mol
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide

Professional Introduction to N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide (CAS No. 898644-17-2)

N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide, identified by its CAS number 898644-17-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of an amide group and a triazole ring, contribute to its unique chemical properties and potential therapeutic applications.

The 4-ethoxyphenyl moiety in the molecular structure of N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide plays a crucial role in determining its pharmacological profile. This aromatic ring is known for its ability to interact with various biological targets, enhancing the compound's bioavailability and efficacy. The ethoxy substituent further modulates the electronic properties of the aromatic ring, influencing its reactivity and binding affinity. Such structural elements are often exploited in drug design to optimize interactions with biological receptors.

The presence of the triazole ring in N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide is another key feature that contributes to its pharmacological significance. Triazole derivatives are well-documented for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The triazole ring's ability to form stable hydrogen bonds and its electronic characteristics make it an ideal scaffold for designing molecules with enhanced target specificity. Recent studies have highlighted the potential of triazole-containing compounds in modulating enzyme activity and receptor binding, which are critical for developing novel therapeutic agents.

In recent years, N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide has been studied for its potential applications in treating various diseases. Research has demonstrated that this compound exhibits inhibitory effects on several enzymes involved in inflammatory pathways. The amide group in its structure is particularly important for mediating interactions with these enzymes, leading to reduced inflammation and pain relief. Additionally, the compound has shown promise in preclinical studies as a potential treatment for neurological disorders due to its ability to cross the blood-brain barrier and interact with central nervous system receptors.

The synthesis of N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the triazole ring into the molecular framework is achieved through cycloaddition reactions between organic azides and alkynes, a process that is both efficient and scalable. The subsequent functionalization of the aromatic ring with an ethoxy group further refines the compound's structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity of the final product.

The pharmacokinetic properties of N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide have been thoroughly investigated to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies have shown that this compound exhibits moderate solubility in water and lipids, which facilitates its absorption across biological membranes. Its metabolic stability is influenced by the presence of both the amide and triazole groups, which can undergo various enzymatic transformations in vivo. These findings are crucial for optimizing dosing regimens and predicting potential side effects.

The toxicological profile of N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide has been evaluated through in vitro and in vivo studies to assess its safety profile. Preliminary results indicate that the compound is well-tolerated at therapeutic doses but may exhibit some degree of hepatotoxicity at higher concentrations. Further research is needed to fully characterize its long-term safety implications. However, these findings provide valuable insights into the compound's potential as a lead molecule for drug development.

The future prospects of N-(4-ethoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)butanamide